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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Zadavotide guraxetan ([177Lu]Lu-PSMA-I&T),
a targeted radioligand therapy, and its impact on progression-free survival (PFS) in the context
of metastatic castration-resistant prostate cancer (NCRPC) and recurrent glioblastoma. The
performance of Zadavotide guraxetan is compared with established alternative treatments,
supported by available clinical trial data.

Overview of Zadavotide Guraxetan

Zadavotide guraxetan is an innovative therapeutic agent that targets Prostate-Specific
Membrane Antigen (PSMA), a protein highly expressed on the surface of prostate cancer cells
and in the tumor neovasculature of other cancers, including glioblastoma. The therapy consists
of a PSMA-targeting ligand coupled with the beta-emitting radionuclide Lutetium-177 (177Lu).
This targeted approach allows for the delivery of localized radiation to cancer cells, minimizing
damage to surrounding healthy tissue.

Mechanism of Action: Targeted Radiation Delivery
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Zadavotide guraxetan's mechanism of action is centered on its high affinity for PSMA. Upon
intravenous administration, the PSMA-targeting component of Zadavotide guraxetan binds to
PSMA-expressing cancer cells. The attached Lutetium-177 then emits beta radiation, which
induces DNA double-strand breaks and other cellular damage, ultimately leading to cancer cell
death.
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Caption: Zadavotide guraxetan signaling pathway.

Progression-Free Survival in Metastatic Castration-
Resistant Prostate Cancer (mCRPC)

Zadavotide guraxetan has been evaluated in the Phase 3 ECLIPSE clinical trial for the
treatment of patients with PSMA-positive mMCRPC who have progressed after treatment with an
androgen receptor pathway inhibitor (ARPI).

Zadavotide Guraxetan (177Lu-PSMA-1&T) Clinical Trial Data:

The ECLIPSE trial met its primary endpoint, demonstrating a statistically significant and
clinically meaningful improvement in radiographic progression-free survival (rPFS) for patients
treated with Zadavotide guraxetan compared to those who received a change in ARPI
therapy.[1][2] Specific quantitative data from the ECLIPSE trial have not yet been publicly
released.

Comparison with Standard-of-Care Therapies for mMCRPC:

The following tables summarize the radiographic progression-free survival data for current
standard-of-care treatments for mCRPC, providing a benchmark for the anticipated
performance of Zadavotide guraxetan.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body-img#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.curiumpharma.com/2024/11/13/eclipse-tiral-psma-prostate-cancer/
https://www.urologytimes.com/view/eclipse-trial-177lu-psma-i-t-extends-rpfs-vs-hormone-therapy-in-mcrpc
https://www.benchchem.com/product/b15607712/docs?utm_src=pdf-body#assessing-progression-free-survival-with-zadavotide-guraxetan-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

o ] Patient Median rPFS / Hazard Ratio
Therapy Clinical Trial )
Population PFS (95% CI)
Not Reached vs
] Chemotherapy-
Enzalutamide PREVAIL 3.9 months 0.19 (0.15-0.23)
naive mCRPC
(Placebo)
Abiraterone 16.5 months vs
Chemotherapy-
Acetate + COU-AA-302 8.3 months Not Reported
) naive mCRPC
Prednisone (Placebo)
VENICE (Control )
Docetaxel mMCRPC 6.2 months Not Applicable

Arm)

Progression-Free Survival in Recurrent

Glioblastoma

Zadavotide guraxetan is also being investigated for the treatment of recurrent high-grade

gliomas. A clinical trial is currently underway to evaluate its safety and efficacy, with

progression-free survival at 6 months as a key endpoint. As of now, no data from this trial has

been released.

Comparison with Standard-of-Care Therapies for Recurrent Glioblastoma:

The following table presents progression-free survival data for commonly used treatments in

recurrent glioblastoma.

Therapy

Clinical Trial / Study

Median PFS / PFS at 6
Months

Temozolomide (Standard
Schedule)

Meta-analysis

20.1% (PFS at 6 months)

Temozolomide (Metronomic
Schedule)

Meta-analysis

33.1% (PFS at 6 months)

Lomustine

EORTC-26101 (Control Arm)

1.54 months

Lomustine + Bevacizumab

EORTC-26101

4.17 months
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Experimental Protocols

Assessment of Radiographic Progression-Free Survival (rPFS) in mCRPC:

The evaluation of rPFS in clinical trials for mCRPC, such as the ECLIPSE trial, typically
adheres to the guidelines established by the Prostate Cancer Clinical Trials Working Group 3
(PCWG3). These criteria integrate findings from conventional imaging (CT, MRI, and bone
scans) to determine disease progression.

Key Methodological Points:

¢ Imaging Modalities: Regular imaging is conducted using CT, MRI, and radionuclide bone
scans.

o RECIST 1.1 Criteria: Soft tissue lesions are assessed using the Response Evaluation
Criteria in Solid Tumors version 1.1 (RECIST 1.1). Progression is defined as a 20% increase
in the sum of the diameters of target lesions, or the appearance of new lesions.

» PCWGSa3 Criteria for Bone Lesions: Bone scans are evaluated for new lesions. The "2+2 rule"
is often applied, where the appearance of two or more new lesions on a bone scan,
confirmed on a subsequent scan, indicates progression.

o Blinded Independent Central Review (BICR): To ensure objectivity, imaging results are
typically reviewed by a central panel of radiologists who are blinded to the treatment
allocation.
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Caption: Experimental workflow for rPFS assessment.
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Zadavotide guraxetan represents a promising targeted radioligand therapy with the potential
to improve progression-free survival in patients with PSMA-positive cancers. The positive top-
line results from the Phase 3 ECLIPSE trial in mCRPC are encouraging. A full evaluation of its
comparative efficacy will be possible upon the public release of the complete dataset. The
ongoing investigation in recurrent glioblastoma will further define the therapeutic utility of this
innovative treatment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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